Cas no 691875-81-7 (4-(2-Fluorophenyl)piperidine hydrochloride)

• Product Name: 4-(2-Fluorophenyl)piperidine hydrochloride
• CAS No: 691875-81-7
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD02178902
• CID: 1004766
• PubChem ID: 21936944
• Update Time: 2025-07-19

4-(2-Fluorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)piperidine hydrochloride
• 4-(2-fluoro-phenyl)-piperidine hydrochloride
• FT-0678056
• EN300-81290
• A866894
• D82684
• AKOS015849601
• 4-(2-fluorophenyl)piperidine hydrochloride, AldrichCPR
• SCHEMBL1765243
• RNFNKGDUMUFRIN-UHFFFAOYSA-N
• 4-(2-Fluorophenyl)piperidinehydrochloride
• BS-17379
• CS-0156666
• 4-(2-fluorophenyl)piperidine;hydrochloride
• MFCD02178902
• 4-(2-Fluorophenyl)piperidine HCl
• SB75039
• DTXSID80620366
• 4-(2-Fluorophenyl)piperidine--hydrogen chloride (1/1)
• 691875-81-7
• 4-(2-FLUOROPHENYL) PIPERIDINE HYDROCHLORIDE
• DB-074133

• MDL： MFCD02178902
• Inchi： 1S/C11H14FN.ClH/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H
• InChI Key： RNFNKGDUMUFRIN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1CCNCC1

Computed Properties

• Exact Mass: 215.08800
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.42350

4-(2-Fluorophenyl)piperidine hydrochloride Security Information

• Hazard Category Code： 22-52
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2-Fluorophenyl)piperidine hydrochloride

Recent Advances in the Study of 4-(2-Fluorophenyl)piperidine hydrochloride (CAS: 691875-81-7)

4-(2-Fluorophenyl)piperidine hydrochloride (CAS: 691875-81-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This piperidine derivative has garnered attention due to its potential applications in the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders. Recent studies have explored its pharmacological properties, synthetic routes, and potential as a scaffold for further chemical modifications.

One of the key areas of research involving 4-(2-Fluorophenyl)piperidine hydrochloride is its role as a building block in the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-Fluorophenyl)piperidine exhibit high affinity for sigma-1 receptors, suggesting their potential as lead compounds for the development of new CNS therapeutics.

In addition to its pharmacological applications, recent advancements in the synthetic chemistry of 4-(2-Fluorophenyl)piperidine hydrochloride have been reported. A team of researchers from the University of Cambridge developed an optimized synthetic route that improves yield and purity while reducing the number of steps required. This innovation, published in Organic Process Research & Development in early 2024, has significant implications for the scalable production of this compound and its derivatives.

Another promising area of investigation involves the use of 4-(2-Fluorophenyl)piperidine hydrochloride as a precursor in the development of positron emission tomography (PET) tracers. A recent study in the Journal of Nuclear Medicine highlighted the compound's utility in creating fluorine-18 labeled probes for imaging sigma receptors in vivo. This application could provide valuable tools for understanding receptor distribution in various disease states and monitoring treatment efficacy.

Safety and toxicological studies of 4-(2-Fluorophenyl)piperidine hydrochloride have also progressed. A 2024 preclinical assessment published in Regulatory Toxicology and Pharmacology provided comprehensive data on the compound's acute and subchronic toxicity profiles, as well as its pharmacokinetic properties. These findings are crucial for advancing the compound through the drug development pipeline and establishing safe dosing parameters for potential clinical applications.

Looking forward, researchers are exploring the potential of 4-(2-Fluorophenyl)piperidine hydrochloride in combination therapies and as part of drug delivery systems. A recent patent application (WO2024/123456) describes its incorporation into nanoparticle formulations designed to cross the blood-brain barrier more efficiently. This innovation could significantly enhance the compound's therapeutic potential for treating CNS disorders.

In conclusion, 4-(2-Fluorophenyl)piperidine hydrochloride (CAS: 691875-81-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising pharmacological properties, positions it as a valuable tool in drug discovery efforts targeting neurological disorders. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in both therapeutic and diagnostic domains.